Cas no 1065484-69-6 (2-(2-bromopyridin-3-yl)oxy-5-(chloromethyl)-1,3-thiazole)

• Product Name: 2-(2-bromopyridin-3-yl)oxy-5-(chloromethyl)-1,3-thiazole
• CAS No: 1065484-69-6
• MF: C₉H₆BrClN₂OS
• MW: 305.578738689423
• CID: 1177237
• PubChem ID: 45789071
• Update Time: 2025-06-26

2-(2-bromopyridin-3-yl)oxy-5-(chloromethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopyridin-3-yl)oxy-5-(chloromethyl)-1,3-thiazole
• 2-Bromo-3-(5-chloromethyl-thiazol-2-yloxy)-pyridine
• SBB075604
• AK-52680
• KB-21122
• 2-Bromo-3-(5-chloromethylthiazol-2-yloxy)pyridine
• 2-bromo-3-[5-(chloromethyl)(1,3-thiazol-2-yloxy)]pyridine
• 2-BroMo-3-(5-chloroMethyl-thiazol-2-yloxy)-pyridine, 98+% C9H6BrClN2OS, MW
• DTXSID30671848
• 1065484-69-6
• 2-((2-Bromopyridin-3-yl)oxy)-5-(chloromethyl)thiazole
• AKOS015941638
• 2-Bromo-3-{[5-(chloromethyl)-1,3-thiazol-2-yl]oxy}pyridine
• DB-313624
• 2-BroMo-3-(5-chloroMethyl-thiazol-2-yloxy)-pyridine, 98+% C9H6BrClN2OS, MW: 305.58

• MDL： MFCD10698947
• Inchi： 1S/C9H6BrClN2OS/c10-8-7(2-1-3-12-8)14-9-13-5-6(4-11)15-9/h1-3,5H,4H2
• InChI Key： JJCHLEQLNPARIV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)OC1=NC=C(CCl)S1

Computed Properties

• Exact Mass: 303.90727g/mol
• Monoisotopic Mass: 303.90727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Density: 1.699

Additional information on 2-(2-bromopyridin-3-yl)oxy-5-(chloromethyl)-1,3-thiazole

Introduction to 2-(2-bromopyridin-3-yl)oxy-5-(chloromethyl)-1,3-thiazole (CAS No. 1065484-69-6)

2-(2-bromopyridin-3-yl)oxy-5-(chloromethyl)-1,3-thiazole (CAS No. 1065484-69-6) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a thiazole core substituted with a bromopyridine moiety and a chloromethyl group, exhibits a unique structural framework that makes it a promising candidate for further exploration in drug discovery and therapeutic development.

The structural composition of 2-(2-bromopyridin-3-yl)oxy-5-(chloromethyl)-1,3-thiazole encompasses several key functional groups that contribute to its chemical reactivity and biological potential. The thiazole ring, a well-known pharmacophore in medicinal chemistry, is renowned for its presence in numerous bioactive molecules, including antibiotics, antivirals, and anticancer agents. The incorporation of a bromopyridine substituent at the 2-position enhances the compound's ability to interact with biological targets, while the chloromethyl group at the 5-position provides a versatile handle for further chemical modifications.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such multifunctional scaffolds in designing novel therapeutic agents. The electronic properties of the bromopyridine moiety, coupled with the electrophilic nature of the chloromethyl group, make this compound an attractive intermediate for synthesizing more complex molecules. These features are particularly relevant in the context of developing small-molecule inhibitors targeting enzyme-catalyzed processes involved in diseases such as cancer and inflammatory disorders.

In the realm of medicinal biology, the investigation of heterocyclic compounds like 2-(2-bromopyridin-3-yl)oxy-5-(chloromethyl)-1,3-thiazole has been driven by their ability to modulate biological pathways through precise interactions with proteins and nucleic acids. The thiazole core is known to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor effects. The presence of both bromine and chlorine substituents increases the compound's potential for selective binding to biological targets, thereby enhancing its therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. The structural features of 2-(2-bromopyridin-3-yl)oxy-5-(chloromethyl)-1,3-thiazole, including the bromopyridine moiety and the chloromethyl group, are reminiscent of known kinase inhibitors that have shown promise in preclinical studies. This suggests that further investigation into this compound could yield novel inhibitors with improved selectivity and potency.

Moreover, the synthesis of derivatives from 2-(2-bromopyridin-3-yl)oxy-5-(chloromethyl)-1,3-thiazole offers a rich ground for exploring structure-activity relationships (SAR). By systematically modifying the functional groups or introducing additional substituents, researchers can fine-tune the biological properties of the compound. Such modifications are essential for optimizing drug candidates for clinical use, ensuring they meet stringent criteria regarding efficacy, safety, and pharmacokinetics.

The growing interest in heterocyclic compounds like thiazoles has been further fueled by their role in addressing unmet medical needs. For instance, recent studies have demonstrated that thiazole derivatives can exhibit potent activity against drug-resistant pathogens and can serve as leads for developing new antibiotics. The unique combination of structural features in 2-(2-bromopyridin-3-yl)oxy-5-(chloromethyl)-1,3-thiazole positions it as a valuable building block for such efforts.

From a synthetic chemistry perspective, this compound exemplifies the power of multi-component reactions (MCRs) and transition-metal-catalyzed cross-coupling reactions in constructing complex molecular architectures. The synthesis involves strategic bond-forming steps that highlight modern methodologies in organic synthesis. These approaches not only streamline the preparation process but also allow for greater control over regioselectivity and stereoselectivity.

The pharmaceutical industry has increasingly recognized the importance of collaboration between academia and industry to accelerate drug discovery efforts. Compounds like 2-(2-bromopyridin-3-yl)oxy-5-(chloromethyl)-1,3-thiazole represent promising starting points for such collaborations. By leveraging expertise from both sectors, researchers can rapidly translate laboratory findings into clinical candidates with greater efficiency.

In conclusion,2-(2-bromopyridin-3-yl)oxy-5-(chloromethyl)-1,3-thiazole (CAS No. 1065484-69-6) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an ideal candidate for further exploration in drug discovery programs aimed at developing novel therapeutics for various diseases. As research continues to uncover new applications for heterocyclic compounds like this one,the future looks promising for innovative treatments derived from such versatile molecular frameworks.